N'-[1-Cyclobutylamino-2-phenylethylidene]hydrazinecarboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[(C-benzyl-N-cyclobutylcarbonimidoyl)amino]carbamate
• InChI: InChI=1S/C17H25N3O2/c1-17(2,3)22-16(21)20-19-15(18-14-10-7-11-14)12-13-8-5-4-6-9-13/h4-6,8-9,14H,7,10-12H2,1-3H3,(H,18,19)(H,20,21)
• InChI Key: SNDUAWWSXOLLBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NNC(=NC1CCC1)CC2=CC=CC=C2
• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol

Description

N'-[1-Cyclobutylamino-2-phenylethylidene]hydrazinecarboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C17H25N3O2 and its molecular weight is 303.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality N'-[1-Cyclobutylamino-2-phenylethylidene]hydrazinecarboxylic acid tert-butyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-[1-Cyclobutylamino-2-phenylethylidene]hydrazinecarboxylic acid tert-butyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Insecticidal Evaluation

N'-[1-Cyclobutylamino-2-phenylethylidene]hydrazinecarboxylic acid tert-butyl ester derivatives have been synthesized and assessed for their larvicidal activities. Some compounds exhibited higher larvicidal activities than RH5849, highlighting their potential in pest control applications. The modification of the carboxylic acid substituent on the aryl part of the molecule was found to be crucial for enhancing larvicidal activity. These derivatives also displayed different physical properties, such as improved solubility in organic solvents, compared to the parent compound (tebufenozide) (Mao et al., 2004).

Synthesis and Crystal Structure Analysis

The compound has been used in the synthesis of complex molecules, exemplified by N-tert-butyl-N′-(2,4-dichlorobenzoyl)-N-[1-(4-chlorophenyl)-1,4-dihydro-6-methylpyridazine-4-oxo-3-carbonyl]hydrazine. The crystal structure of such compounds has been determined, offering insights into the molecular configurations and potential for further chemical modifications (Xia, 2001).

Chemical Reaction Studies and Derivative Synthesis

Study of Reaction Pathways

The nature of the alkyl group in certain ester moieties significantly affects the direction of their reactions with difunctional nucleophiles. Investigations into these reaction pathways have provided valuable insights into the chemistry of similar compounds, which may include the N'-[1-Cyclobutylamino-2-phenylethylidene]hydrazinecarboxylic acid tert-butyl ester (Gein et al., 2004).

Unexpected Chemical Reactions and Mechanistic Studies

Some derivatives have been observed to undergo unexpected chemical reactions, such as C–S bond cleavage during certain hydrazination processes. Detailed kinetic and computational studies have been conducted to understand these unforeseen reactions and propose rational mechanisms, potentially applicable for understanding the behavior of N'-[1-Cyclobutylamino-2-phenylethylidene]hydrazinecarboxylic acid tert-butyl ester in similar conditions (Nordin et al., 2016).

Applications in Material Synthesis

Synthesis of Complex Organic Molecules

The compound has been utilized in the synthesis of complex organic molecules, such as benzaldehyde N-[(E)-phenylmethylidene]hydrazones. The successful synthesis and structural analysis of these molecules have been achieved, contributing to the broader field of organic chemistry and material science (Obreza & Urleb, 2002).

Mechanism of Action

Mode of Action

Esters are known to undergo hydrolysis, a reaction with water that breaks the ester bond . This could potentially release active moieties in the body.

Pharmacokinetics

Esters are generally well absorbed in the body and can be widely distributed due to their lipophilic nature .

Action Environment

The stability and efficacy of this compound could be influenced by various environmental factors. For instance, esters can be sensitive to pH and may be more stable in acidic environments . Additionally, factors like temperature, light, and humidity could also affect the stability of this compound.